Cas no 1172085-67-4 (5-bromo-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 5-bromo-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1172085-67-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD11043995
• CID: 1066524
• PubChem ID: 44118309
• Update Time: 2025-06-20

5-bromo-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-[1,2,4]triazolo[4,3-a]pyridine
• 5-Bromo[1,2,4]triazolo[4,3-a]pyridine
• 5-bromo-1,2,4-Triazolo[4,3-a]pyridine
• CTK8E2278
• FT-0684801
• KB-244709
• PB16306
• QC-5
• RP08688
• 1,2,4-TRIAZOLO[4,3-A]PYRIDINE, 5-BROMO-
• W-204927
• A803736
• SY042285
• DB-060978
• 5-bromanyl-[1,2,4]triazolo[4,3-a]pyridine
• AKOS006308620
• HKIWBYJVFCZPIW-UHFFFAOYSA-N
• DTXSID90656833
• SCHEMBL2674502
• 1172085-67-4
• MFCD11043995
• AS-42050
• CS-0050667
• EN300-248246
• J-516765

• MDL： MFCD11043995
• Inchi： 1S/C6H4BrN3/c7-5-2-1-3-6-9-8-4-10(5)6/h1-4H
• InChI Key： HKIWBYJVFCZPIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=NN=CN21

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-bromo-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 5-bromo-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1172085-67-4)

5-bromo-[1,2,4]triazolo[4,3-a]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1172085-67-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of a bromine substituent at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for developing novel therapeutic agents.

The [1,2,4]triazolo[4,3-a]pyridine core structure is a fused tricyclic system consisting of a pyridine ring connected to a triazole ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited to modulate its biological interactions. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in triazolopyridines due to their demonstrated efficacy in various pharmacological contexts. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The brominated derivative (5-bromo-[1,2,4]triazolo[4,3-a]pyridine) is particularly noteworthy because it offers a balance between structural complexity and synthetic accessibility. This makes it an attractive candidate for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of 5-bromo-[1,2,4]triazolo[4,3-a]pyridine is its versatility in medicinal chemistry applications. The bromine atom allows for facile introduction of diverse functional groups, enabling the generation of libraries of analogs for high-throughput screening. Such libraries are instrumental in identifying novel bioactive molecules with optimized properties. Furthermore, the pyridine and triazole moieties are known to interact favorably with biological targets such as enzymes and receptors, suggesting that this compound may exhibit potent activity against diseases like cancer and infectious disorders.

Recent studies have highlighted the significance of triazolopyridines in oncology research. For example, certain derivatives have been shown to inhibit tyrosine kinases involved in tumor growth and progression. The brominated version (5-bromo-[1,2,4]triazolo[4,3-a]pyridine) could serve as a precursor for developing next-generation kinase inhibitors with enhanced selectivity and reduced toxicity. Preclinical investigations have demonstrated that structurally related compounds exhibit promising antitumor activity by disrupting key signaling pathways in cancer cells.

The synthesis of 5-bromo-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the formation of the triazole ring through cyclocondensation reactions followed by bromination at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications,5-bromo-[1,2,4]triazolo[4,3-a]pyridine has potential uses in materials science and agrochemical research. Its heterocyclic structure and halogen substituent make it a suitable candidate for designing novel organic semiconductors or pesticides with improved efficacy and environmental compatibility.

The growing body of evidence supporting the biological activity of triazolopyridines underscores their importance as pharmacophores in drug discovery. As research continues to uncover new therapeutic opportunities,5-bromo-[1,2,4]triazolo[4,3-a]pyridine is likely to play a pivotal role in developing innovative treatments for various diseases.